Cas no 2586126-56-7 (Benzene, 2-​fluoro-​3-​methyl-​4-​(methylthio)​-​1-​(phenylmethoxy)​-)

Benzene, 2-fluoro-3-methyl-4-(methylthio)-1-(phenylmethoxy)-, is a fluorinated aromatic compound featuring a methylthio and benzyloxy substituent, offering unique reactivity and structural versatility. The fluorine atom enhances electrophilic substitution selectivity, while the methylthio group contributes to electron-rich character, facilitating further functionalization. The benzyloxy moiety provides stability and can serve as a protecting group in synthetic applications. This compound is valuable in pharmaceutical and agrochemical research, where its distinct substitution pattern enables the development of targeted bioactive molecules. Its well-defined structure and functional groups make it a useful intermediate in organic synthesis, particularly in the construction of complex aromatic systems.
Benzene, 2-​fluoro-​3-​methyl-​4-​(methylthio)​-​1-​(phenylmethoxy)​- structure
2586126-56-7 structure
Product Name:Benzene, 2-​fluoro-​3-​methyl-​4-​(methylthio)​-​1-​(phenylmethoxy)​-
CAS No:2586126-56-7
MF:C15H15FOS
MW:262.34
CID:5077117
Update Time:2025-05-20

Benzene, 2-​fluoro-​3-​methyl-​4-​(methylthio)​-​1-​(phenylmethoxy)​- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-​fluoro-​3-​methyl-​4-​(methylthio)​-​1-​(phenylmethoxy)​-
    • Inchi: 1S/C15H15FOS/c1-11-14(18-2)9-8-13(15(11)16)17-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3
    • InChI Key: BCUNCCBRUFAWGV-UHFFFAOYSA-N
    • SMILES: C1(=C(C(F)=C(C=C1)OCC1C=CC=CC=1)C)SC

Benzene, 2-​fluoro-​3-​methyl-​4-​(methylthio)​-​1-​(phenylmethoxy)​- Pricemore >>

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Additional information on Benzene, 2-​fluoro-​3-​methyl-​4-​(methylthio)​-​1-​(phenylmethoxy)​-

Recent Advances in the Study of Benzene, 2-fluoro-3-methyl-4-(methylthio)-1-(phenylmethoxy)- and Its Implications in Chemical Biology and Pharmaceutical Research

The compound Benzene, 2-fluoro-3-methyl-4-(methylthio)-1-(phenylmethoxy)- (CAS: 2586126-56-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a lead compound in drug development.

Recent studies have highlighted the synthetic pathways for Benzene, 2-fluoro-3-methyl-4-(methylthio)-1-(phenylmethoxy)-, emphasizing its efficient production through multi-step organic reactions involving fluorination and thioether formation. The compound's structural features, including the fluorine atom and methylthio group, are believed to contribute to its enhanced stability and bioactivity, making it a promising candidate for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that this compound exhibits notable activity against specific enzyme targets, particularly those involved in inflammatory pathways and cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. Additionally, preliminary data indicate its role in modulating oxidative stress responses, which could be leveraged in neurodegenerative disease research.

Further investigations into the pharmacokinetic properties of Benzene, 2-fluoro-3-methyl-4-(methylthio)-1-(phenylmethoxy)- have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Advanced computational modeling and structure-activity relationship (SAR) studies are currently underway to refine its therapeutic potential and minimize off-target effects.

In conclusion, Benzene, 2-fluoro-3-methyl-4-(methylthio)-1-(phenylmethoxy)- represents a versatile scaffold in medicinal chemistry with broad applicability across multiple therapeutic areas. Ongoing research efforts are expected to yield deeper insights into its mechanisms of action and facilitate its transition into preclinical development. The compound's unique chemical attributes and promising biological activities underscore its value as a focal point for future drug discovery initiatives.

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